Cas no 20664-29-3 (Methylenebis(3-mercaptopropionic acid))

• Product Name: Methylenebis(3-mercaptopropionic acid)
• CAS No: 20664-29-3
• MF: C₇H₁₂O₄S₂
• MW: 224.297780036926
• CID: 88210
• Update Time: 2024-01-24

Methylenebis(3-mercaptopropionic acid) Chemical and Physical Properties

Names and Identifiers

• Methylenebis(3-mercaptopropionic acid)
• 3,3'-(methanediyldisulfanediyl)dipropanoate
• 3,3'-(methanediyldisulfanediyl)dipropanoic acid
• Propanoic acid, 2,2'-[methylenebis(thio)]bis-, (R*,R*)- (9CI)

• Inchi： 1S/C7H12O4S2/c1-4(6(8)9)12-3-13-5(2)7(10)11/h4-5H,3H2,1-2H3,(H,8,9)(H,10,11)/t4-,5-/m1/s1
• InChI Key： MWRZTYMWLMGRRT-RFZPGFLSSA-N
• SMILES： C(S[C@H](C)C(O)=O)S[C@H](C)C(O)=O

Computed Properties

• Exact Mass: 224.01800
• Monoisotopic Mass: 222.00205
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 80.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.39
• Melting Point: 141-143°C
• Boiling Point: 466.5°Cat760mmHg
• Flash Point: 235.9°C
• PSA: 152.20000
• LogP: 0.63770
• Solubility: Not determined
• pka: 3.38±0.10(Predicted)